Cas no 80389-40-8 (2-amino-3-methoxy-5-methylbenzoic acid)

• Product Name: 2-amino-3-methoxy-5-methylbenzoic acid
• CAS No: 80389-40-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD12805607
• CID: 705758
• PubChem ID: 9442556
• Update Time: 2025-08-05

2-amino-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-methoxy-5-methyl-
• 2-amino-3-methoxy-5-methylbenzoic acid
• 80389-40-8
• SCHEMBL10968443
• DTXSID70429446
• CS-0345153
• EN300-93902
• Oprea1_520474

• MDL： MFCD12805607
• Inchi： 1S/C9H11NO3/c1-5-3-6(9(11)12)8(10)7(4-5)13-2/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： MZBBOQIBKZOHDX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(C(=O)O)=C1N

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives